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Compound of Interest

Compound Name: Indium-113

Cat. No.: B081189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the chelation of Indium-113m

(¹¹³ᵐIn) with Diethylenetriaminepentaacetic acid (DTPA). This radiopharmaceutical, ¹¹³ᵐIn-

DTPA, is a valuable agent in nuclear medicine for various diagnostic imaging procedures.

Introduction
Indium-113m is a short-lived radionuclide with a physical half-life of 1.7 hours, emitting gamma

rays at 392 keV, making it suitable for imaging with gamma cameras. It is obtained from a Tin-

113 (¹¹³Sn) generator, which has a long half-life of 118 days, allowing for a consistent supply of

the daughter radionuclide. DTPA is a chelating agent that forms a stable complex with ¹¹³ᵐIn.

The resulting ¹¹³ᵐIn-DTPA complex is utilized in various nuclear medicine applications,

including brain, kidney, and lung scanning, as well as for plasma volume estimation. This

protocol details the elution of ¹¹³ᵐIn from the generator, the chelation process with DTPA, and

the necessary quality control procedures to ensure the final product's suitability for research

and potential clinical applications.

Materials and Reagents
Equipment

¹¹³Sn/¹¹³ᵐIn generator

Lead shielding for generator and vials
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Sterile, pyrogen-free evacuated vials

Sterile syringes (1 mL, 5 mL, 10 mL) and needles

pH meter or pH indicator strips (range 4-6)

Hot plate or water bath

Dose calibrator

Chromatography apparatus (TLC or paper chromatography)

Radiochromatogram scanner or gamma counter

Reagents
0.05 N Hydrochloric Acid (HCl), sterile and pyrogen-free

Diethylenetriaminepentaacetic acid (DTPA)

Ferric Chloride (FeCl₃)

Sodium Hydroxide (NaOH), 0.5 N solution, sterile

Sodium Chloride (NaCl) for injection, USP (0.9% w/v)

Pyrogen-free sterile water for injection

Whatman No. 1 chromatography paper or ITLC-SG strips

Chromatography solvent: 0.05 M Citrate buffer, pH 5 (for TLC) or 90% Ethanol: 10% 1N HCl

(for paper chromatography)

Experimental Protocols
Preparation of Reagent Stock Solutions

DTPA Solution (1.6 mg/mL): Aseptically dissolve 16 mg of DTPA in 10 mL of pyrogen-free

sterile water.
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Ferric Chloride Solution (1 mg/mL): Aseptically dissolve 10 mg of FeCl₃ in 10 mL of 0.1 N

HCl.

Elution of Indium-113m from the ¹¹³Sn/¹¹³ᵐIn Generator
Place the ¹¹³Sn/¹¹³ᵐIn generator in a lead-shielded environment.

Aseptically connect a sterile vial containing 5-10 mL of 0.05 N HCl to the generator's eluent

port.

Connect a sterile evacuated vial to the generator's eluate port.

Allow the elution to proceed as per the generator manufacturer's instructions. The eluate will

contain ¹¹³ᵐInCl₃.

Measure the activity of the eluted ¹¹³ᵐIn in a dose calibrator.

Chelation of ¹¹³ᵐIn with DTPA
To the sterile vial containing the ¹¹³ᵐIn eluate (e.g., ~20 mCi in 8 mL), add 0.2 mL of the 1

mg/mL ferric chloride solution (containing 200 µg of carrier iron). Mix well.[1]

Add 1.0 mL of the 1.6 mg/mL DTPA solution to the vial and swirl to mix.[1]

Carefully adjust the pH of the solution to 4.5-5.5 using 0.5 N NaOH. A deep yellow color,

characteristic of the Fe(In)-chelate, should be observed at the correct pH.[1]

Add 0.5 mL of 120 mg/mL NaCl solution to make the final solution isotonic.[1]

The final product should be sterilized, either by autoclaving or by passing it through a 0.22

µm sterile filter into a sterile vial.

Assay the final ¹¹³ᵐIn-DTPA product for total radioactivity in a dose calibrator.

Quality Control
Physical Inspection
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Visually inspect the final radiopharmaceutical solution. It should be a clear, deep yellow

solution, free of any particulate matter.

pH Measurement
Measure the pH of the final solution using a calibrated pH meter or pH-indicator strips. The pH

should be within the range of 4.5 to 5.5.

Radiochemical Purity
The radiochemical purity of ¹¹³ᵐIn-DTPA should be determined to quantify the percentage of

¹¹³ᵐIn successfully chelated with DTPA and to identify the presence of radiochemical impurities

such as free ¹¹³ᵐIn. This can be achieved using paper chromatography or thin-layer

chromatography (TLC).

Adapted TLC Method:

Stationary Phase: Instant Thin-Layer Chromatography-Silica Gel (ITLC-SG) strip.

Mobile Phase: 0.05 M Citrate buffer, pH 5.

Procedure:

Apply a small spot (1-2 µL) of the ¹¹³ᵐIn-DTPA solution approximately 1 cm from the

bottom of the ITLC-SG strip.

Place the strip in a chromatography chamber containing the mobile phase, ensuring the

spot is above the solvent level.

Allow the solvent to ascend to the top of the strip.

Remove the strip and allow it to dry.

Determine the distribution of radioactivity using a radiochromatogram scanner or by

cutting the strip into segments and counting them in a gamma counter.

Interpretation of Results:
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¹¹³ᵐIn-DTPA complex: Remains at the origin (Rf = 0).

Free ¹¹³ᵐIn³⁺: Migrates with the solvent front (Rf ≈ 1).

Calculation: Radiochemical Purity (%) = (Activity at origin / Total activity on the strip) x 100

A radiochemical purity of >95% is generally considered acceptable.

Radionuclidic Purity (¹¹³Sn Breakthrough)
It is crucial to determine the amount of the parent radionuclide, ¹¹³Sn, that may have "broken

through" during the elution process.

Procedure:

Measure the total activity of the ¹¹³ᵐIn eluate in a dose calibrator.

Store the eluate in a lead-shielded container for at least 48 hours to allow for the complete

decay of ¹¹³ᵐIn.

After decay, measure the remaining activity, which will be due to any ¹¹³Sn present.

Calculation: ¹¹³Sn Breakthrough (%) = (Activity of ¹¹³Sn / Initial Activity of ¹¹³ᵐIn) x 100

Acceptance Criteria: The ¹¹³Sn breakthrough should be less than 0.01%.

Data Presentation
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Parameter Typical Value/Range Reference

¹¹³ᵐIn Physical Properties

Half-life 1.7 hours [1]

Gamma Ray Energy 392 keV [1]

¹¹³Sn/¹¹³ᵐIn Generator

Parent Half-life (¹¹³Sn) 118 days [2]

Elution Efficiency >70%

¹¹³Sn Breakthrough < 0.01%

¹¹³ᵐIn-DTPA Preparation

pH of final product 4.5 - 5.5 [1]

Radiochemical Purity > 95%

Dosage (for imaging)

Human Subjects 10 mCi [1]

Mandatory Visualizations
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Step 1: Elution of ¹¹³ᵐIn

Step 2: Chelation Reaction

Step 3: Quality Control

¹¹³Sn/¹¹³ᵐIn Generator

¹¹³ᵐInCl₃ Eluate

0.05 N HCl

Add FeCl₃ and DTPA

Adjust pH to 4.5-5.5 with NaOH

Add NaCl for isotonicity

Sterile Filtration (0.22 µm)

Final ¹¹³ᵐIn-DTPA Product

QC Tests:
- Physical Inspection
- pH Measurement

- Radiochemical Purity (TLC)
- Radionuclidic Purity

Click to download full resolution via product page

Caption: Experimental workflow for the preparation and quality control of ¹¹³ᵐIn-DTPA.
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Sample Application

Chromatogram Development
Analysis of Radioactivity Distribution

ITLC-SG Strip

Develop with
0.05 M Citrate Buffer (pH 5)

Origin (Rf = 0)
¹¹³ᵐIn-DTPARemains at origin

Solvent Front (Rf ≈ 1)
Free ¹¹³ᵐIn³⁺

Migrates with solvent

Click to download full resolution via product page

Caption: Diagram of the TLC method for determining the radiochemical purity of ¹¹³ᵐIn-DTPA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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